Cas no 849056-66-2 (2-Bromo-N-(furan-2-ylmethyl)benzenesulfonamide)

• Product Name: 2-Bromo-N-(furan-2-ylmethyl)benzenesulfonamide
• CAS No: 849056-66-2
• MF: C₁₁H₁₀BrNO₃S
• MW: 316.171000957489
• MDL: MFCD07710748
• CID: 716665
• PubChem ID: 3804100
• Update Time: 2024-10-26

2-Bromo-N-(furan-2-ylmethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-N-(FUR-2-YLMETHYL)BENZENESULPHONAMIDE
• 2-Bromo-N-(furan-2-ylmethyl)benzenesulfonamide
• Benzenesulfonamide,2-bromo-N-(2-furanylmethyl)-
• 2-bromo-N-(2-furanylmethyl)benzenesulfonamide
• 2-Bromo-N-(fur-2-ylmethyl)benzenesulfonamide
• Benzenesulfonamide, 2-bromo-N-(2-furanylmethyl)-
• 2-Bromo-N-(fur-2-ylmethyl)benzenesulphonamide USP/EP/BP
• HMS2223N08
• CS-0205717
• 2-bromo-N-[(furan-2-yl)methyl]benzene-1-sulfonamide
• CHEMBL1391873
• DTXSID50396667
• KUC101083N
• 849056-66-2
• HMS3356L15
• ZIB05666
• BS-22863
• SMR000465103
• AKOS008678647
• NCGC00166582-01
• MFCD07710748
• AB00035247-01
• MLS000518829
• SB61182

• MDL： MFCD07710748
• Inchi： 1S/C11H10BrNO3S/c12-10-5-1-2-6-11(10)17(14,15)13-8-9-4-3-7-16-9/h1-7,13H,8H2
• InChI Key： QTHMFPXNYGPWSF-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CC=CO2)(=O)=O)=CC=CC=C1Br

Computed Properties

• Exact Mass: 314.95600
• Monoisotopic Mass: 314.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.583
• Boiling Point: 438.8°C at 760 mmHg
• Flash Point: 219.2°C
• Refractive Index: 1.604
• PSA: 67.69000
• LogP: 3.99230

2-Bromo-N-(furan-2-ylmethyl)benzenesulfonamide Security Information

• Hazardous Material Identification：
• Storage Condition：2-8°C